(2E)-N-(2,5-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(2,5-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H16N2O5/c1-23-14-7-8-16(24-2)15(11-14)18-17(20)9-6-12-4-3-5-13(10-12)19(21)22/h3-11H,1-2H3,(H,18,20)/b9-6+
• InChI Key: ORHCOBZTDWNNJG-RMKNXTFCSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

(2E)-N-(2,5-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-enamide, also known as DNP, is a chemical compound that has been widely studied for its potential applications in scientific research. DNP belongs to the class of organic compounds known as amides and is commonly used as a reagent in organic chemistry.

Scientific Research Applications

Anodic Oxidation Studies

Research by Tabaković (1995) delved into the anodic oxidation of enaminones, including derivatives similar to (2E)-N-(2,5-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-enamide. These studies are significant for understanding the electrochemical behavior and potential applications in synthetic organic electrochemistry (Tabaković, 1995).

Quantum Chemical Investigation

Irfan et al. (2015) conducted a comprehensive quantum chemical study on a structurally similar compound, revealing insights into its electro-optical and charge-transport properties. This research is crucial for developing materials with specific electronic and optical applications (Irfan et al., 2015).

Crystal Structure Analysis

Prabhu et al. (2017) synthesized and analyzed the crystal structure of a closely related chalcone derivative. Such studies are essential for material science, particularly in understanding the molecular arrangement and its impact on material properties (Prabhu et al., 2017).

Antimalarial Activity

Kos et al. (2022) investigated the antimalarial activity of N-Phenyl-Substituted Cinnamanilides, including compounds similar to our compound of interest. This research is vital for drug development, especially in finding new therapeutic agents against malaria (Kos et al., 2022).

Synthesis and Biological Evaluation

Thomas et al. (2016) explored the synthesis and antidepressant and nootropic activities of compounds including 2,5-dimethoxyphenyl derivatives. This work contributes to the field of medicinal chemistry and the development of new CNS active agents (Thomas et al., 2016).